Cas no 1234954-73-4 (2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole)
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-ethylsulfanyl-1-(2-methylphenyl)-5-(3-nitrophenyl)imidazole
- 2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole
-
- Inchi: 1S/C18H17N3O2S/c1-3-24-18-19-12-17(14-8-6-9-15(11-14)21(22)23)20(18)16-10-5-4-7-13(16)2/h4-12H,3H2,1-2H3
- InChI Key: MHWISGLDNZYRKX-UHFFFAOYSA-N
- SMILES: C1(SCC)N(C2=CC=CC=C2C)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-2758-2μmol |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 2μl |
$57.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-5μmol |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 5μl |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-10μmol |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 10μl |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-20μmol |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 20μl |
$79.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-1mg |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 1mg |
$54.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-2mg |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 2mg |
$59.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-3mg |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 3mg |
$63.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-4mg |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 4mg |
$66.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-5mg |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 5mg |
$69.0 | 2023-04-29 | |
| Life Chemicals | F2964-2758-10mg |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole |
1234954-73-4 | 90%+ | 10mg |
$79.0 | 2023-04-29 |
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole
Introduction to 2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole (CAS No. 1234954-73-4)
2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole, identified by its CAS number 1234954-73-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including an ethylsulfanyl moiety, a 2-methylphenyl ring, and a 3-nitrophenyl substituent, contributes to its unique chemical properties and potential applications in drug discovery.
The ethylsulfanyl group, characterized by its sulfur-based side chain, is known to enhance the solubility and bioavailability of molecules, making it a valuable feature in medicinal chemistry. This group can interact with biological targets in distinct ways compared to simpler alkyl or aryl groups, potentially leading to novel pharmacological effects. The 2-methylphenyl ring, also known as p-tolyl, introduces a methyl substituent at the para position of a phenyl ring, which can influence electronic distribution and steric interactions within the molecule. This modification is often employed to modulate binding affinity and selectivity in drug design.
The 3-nitrophenyl group adds another layer of complexity to the compound's structure. Nitroaromatic compounds are well-documented for their diverse biological activities, ranging from antimicrobial to anticancer properties. The electron-withdrawing nature of the nitro group can significantly affect the compound's reactivity and interaction with biological targets. In recent years, nitroaromatic derivatives have been extensively studied for their potential in modulating enzyme activity and signaling pathways relevant to various diseases.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies have indicated that the combination of these functional groups in 2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole may confer unique properties that make it a promising candidate for further investigation. Specifically, the interplay between the electron-rich imidazole core and the electron-withdrawing nitro group could lead to interesting redox-sensitive properties, which are increasingly relevant in developing targeted therapies.
In vitro studies have begun to explore the potential pharmacological effects of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The ethylsulfanyl group appears to play a crucial role in modulating these interactions, possibly through direct binding or allosteric effects. Additionally, the presence of both aromatic rings enhances π-π stacking interactions, which could be exploited for designing more stable and potent drug candidates.
The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their versatility and efficacy. Imidazole derivatives, in particular, have been extensively explored for their applications in antifungal, antiviral, and anticancer therapies. The structural features of 2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole align well with this trend, making it a subject of considerable interest for drug development pipelines.
One of the most exciting aspects of this compound is its potential for further derivatization. By modifying one or more of its functional groups, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. For instance, replacing the nitro group with an amino group could alter its electronic properties and potentially enhance its solubility while maintaining or even improving its therapeutic efficacy.
Another area of interest is the synthesis of analogues that exhibit improved selectivity over existing drugs. This can be achieved by carefully balancing steric hindrance and electronic effects across different parts of the molecule. Computational methods such as molecular dynamics simulations and quantum mechanical calculations are being employed to guide this process, ensuring that each new derivative is optimized for maximum potency while minimizing off-target effects.
The development of novel drug candidates is often hampered by issues related to bioavailability and metabolic stability. However,2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole offers several advantages that could mitigate these challenges. The ethylsulfanyl group has been shown to improve oral bioavailability by enhancing membrane permeability, while the aromatic rings contribute to metabolic stability through their resistance to oxidative degradation.
Future research directions may include exploring the compound's potential as an adjuvant therapy alongside existing treatments for chronic diseases such as cancer or autoimmune disorders. Its ability to modulate multiple biological pathways simultaneously makes it an attractive candidate for combination therapies designed to achieve synergistic effects.
In conclusion,2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole (CAS No. 1234954-73-4) represents a promising area of study in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further development into novel therapeutic agents with significant clinical implications.
1234954-73-4 (2-(ethylsulfanyl)-1-(2-methylphenyl)-5-(3-nitrophenyl)-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)